Cas no 107246-36-6 (L-Valine, 2-methyl-,methyl ester)

• Product Name: L-Valine, 2-methyl-,methyl ester
• CAS No: 107246-36-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 127502
• PubChem ID: 16725966
• Update Time: 2025-04-18

L-Valine, 2-methyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Valine, 2-methyl-,methyl ester
• L-Isovaline, 3-methyl-, methyl ester (9CI)
• (S)-2-Amino-2,3-dimethylbutanoic acid methyl ester
• AKOS006337903
• 107246-36-6
• SCHEMBL4372798
• methyl (2S)-2-amino-2,3-dimethylbutanoate

• Inchi： 1S/C7H15NO2/c1-5(2)7(3,8)6(9)10-4/h5H,8H2,1-4H3/t7-/m0/s1
• InChI Key： OQQLWOQWKDIFEB-ZETCQYMHSA-N
• SMILES： O(C)C([C@](C)(C(C)C)N)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32